molecular formula C26H22Cl2N2O2 B5069769 11-(2,6-dichlorophenyl)-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

11-(2,6-dichlorophenyl)-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Cat. No.: B5069769
M. Wt: 465.4 g/mol
InChI Key: XHVLEHMTUKFUMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

11-(2,6-Dichlorophenyl)-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a dibenzodiazepinone derivative characterized by a seven-membered diazepine ring fused to two benzene rings.

  • Position 3: A 4-methoxyphenyl group, contributing electron-donating effects via the methoxy (-OCH₃) substituent.
  • Position 11: A 2,6-dichlorophenyl group, introducing steric bulk and electron-withdrawing effects due to the chlorine atoms.

Properties

IUPAC Name

6-(2,6-dichlorophenyl)-9-(4-methoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H22Cl2N2O2/c1-32-17-11-9-15(10-12-17)16-13-22-25(23(31)14-16)26(24-18(27)5-4-6-19(24)28)30-21-8-3-2-7-20(21)29-22/h2-12,16,26,29-30H,13-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XHVLEHMTUKFUMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=C(C=CC=C5Cl)Cl)C(=O)C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H22Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

465.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural analogs of this compound vary in substituents at positions 3, 10, and 11, as well as modifications to the diazepine core. Below is a detailed comparison based on substituent effects and available

Table 1: Structural and Substituent Comparison

Compound Name Substituents (Position) Molecular Formula Key Structural Differences Potential Implications
Target Compound 3: 4-methoxyphenyl; 11: 2,6-dichlorophenyl C₂₆H₂₂Cl₂N₂O₂ Reference structure for comparison. Balanced hydrophobicity and electronic effects.
11-(4-Methoxyphenyl)-3,3-dimethyl analog () 11: 4-methoxyphenyl; 3: dimethyl C₂₂H₂₄N₂O₂·H₂O Dimethyl group at position 3; no chlorine substituents. Reduced steric hindrance; higher polarity.
11-(2-Ethoxyphenyl)-3-(4-methoxyphenyl) analog () 11: 2-ethoxyphenyl; 3: 4-methoxyphenyl C₂₉H₂₈N₂O₃ Ethoxy replaces chlorine; larger substituent at 11. Increased steric bulk; altered solubility.
11-(4-Chlorophenyl)-3-phenyl analog () 11: 4-chlorophenyl; 3: phenyl C₂₅H₂₀ClN₂O Single chlorine at 11; phenyl at 3 (no methoxy). Reduced electron-withdrawing effects.
10-[(4-Chlorophenyl)acetyl]-11-(3-nitrophenyl) analog () 10: 4-chlorophenylacetyl; 11: 3-nitrophenyl C₂₉H₂₆ClN₃O₄ Nitro and acetyl groups; expanded substituents. Enhanced reactivity; potential cytotoxicity.

Key Observations :

Methoxy groups (e.g., at position 3) improve solubility via polar interactions, whereas phenyl or dimethyl groups () reduce polarity.

Steric and Hydrophobic Effects :

  • The ethoxy group in introduces greater steric bulk than chlorine, which may hinder binding in sterically sensitive environments.
  • The nitro group in adds both steric and electronic complexity, likely increasing reactivity but reducing metabolic stability.

Crystallographic Data: The 11-(4-methoxyphenyl)-3,3-dimethyl analog () crystallizes in a monoclinic system (space group P21/c), with unit cell dimensions a = 10.684 Å, b = 16.973 Å, c = 11.174 Å. The dichlorophenyl substituent in the target compound may alter packing efficiency due to its larger van der Waals radius.

Similarity Coefficients :

  • Methods like the Tanimoto coefficient () quantify structural similarity using binary fingerprints. For example, the target compound and its 2-ethoxyphenyl analog () may share a moderate Tanimoto score (~0.7–0.8) due to conserved diazepine cores but divergent substituents.

Research Findings and Implications

  • Anticancer Potential: While highlights anticancer activity in dithiazepinones, the target compound’s dichlorophenyl and methoxyphenyl groups may confer distinct interactions with biological targets like kinases or DNA topoisomerases.
  • Synthetic Accessibility : The ethoxy and nitro analogs () require multi-step synthesis due to complex substituents, whereas the dimethyl analog () is more straightforward.
  • Pharmacokinetics : The target compound’s balance of hydrophobic (Cl) and polar (OCH₃) groups may optimize oral bioavailability compared to analogs with extreme hydrophobicity (e.g., ).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.